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Compound of Interest

Compound Name: 3-Methyl-2-hexene

Cat. No.: B101136

An In-depth Technical Guide to 3-Methyl-2-
hexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Methyl-2-hexene, a valuable building block in organic synthesis. The document
details its molecular formula, weight, and other key physicochemical data. Furthermore, it
outlines a representative synthetic protocol and illustrates its structural relationship with its
iIsomers, offering insights for its potential applications in research and development.

Core Compound Data

3-Methyl-2-hexene is an unsaturated hydrocarbon with the chemical formula C7H14.[1][2] Its
structure consists of a six-carbon hexene backbone with a methyl group at the third position
and a double bond originating at the second carbon. This arrangement allows for the existence
of stereoisomers, namely the (E) and (Z) isomers, which differ in the spatial orientation of the
substituents around the double bond.

A summary of the key quantitative data for 3-Methyl-2-hexene is presented in the table below
for easy reference and comparison.
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Property Value References
Chemical Formula C7H14 [1112]
Molecular Weight 98.19 g/mol [1][2]

17618-77-8 (unspecified
CAS Number ) [1]
stereochemistry)

20710-38-7 ((E)-isomer)

10574-36-4 ((2)-isomer)

Boiling Point 97.3 °C at 760 mmHg

Density 0.714 g/cm3

Synthesis of 3-Methyl-2-hexene: A Representative
Protocol

While specific, detailed experimental protocols for the synthesis of 3-Methyl-2-hexene are not
readily available in public literature, a general and effective method for its preparation is the
Wittig reaction. This powerful olefination reaction involves the reaction of an aldehyde or ketone
with a phosphorus ylide to form an alkene. For the synthesis of 3-Methyl-2-hexene, 2-
pentanone would serve as the ketone, and ethylidenetriphenylphosphorane as the Wittig
reagent.

General Wittig Reaction Protocol for 3-Methyl-2-hexene

Reactants:

Phosphonium Salt: Ethyltriphenylphosphonium bromide

Base: A strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH)

Carbonyl Compound: 2-Pentanone

Solvent: Anhydrous tetrahydrofuran (THF) or diethyl ether

Reaction Conditions:
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e The reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the
degradation of the reactive intermediates by oxygen or moisture.

e The reaction temperature is typically maintained at low temperatures (e.g., -78 °C to 0 °C)
during the formation of the ylide and the subsequent reaction with the ketone.

Workup Procedure:

e Upon completion of the reaction, the mixture is quenched by the addition of a proton source,
such as water or a saturated aqueous solution of ammonium chloride.

e The agueous and organic layers are separated.

e The aqueous layer is extracted with an organic solvent (e.g., diethyl ether) to recover any
dissolved product.

o The combined organic extracts are washed with brine, dried over an anhydrous drying agent
(e.g., magnesium sulfate), and filtered.

e The solvent is removed under reduced pressure.
e The crude product is then purified by distillation to yield 3-Methyl-2-hexene.

Below is a workflow diagram illustrating the general steps for the synthesis of 3-Methyl-2-
hexene via the Wittig reaction.
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Workflow for the Wittig Synthesis of 3-Methyl-2-hexene
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Isomeric Relationship of 3-Methyl-2-hexene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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